6,7-dimethoxy-N-[(3-methoxyphenyl)methyl]quinazolin-4-amine

• IUPAC Name: 6,7-dimethoxy-N-[(3-methoxyphenyl)methyl]quinazolin-4-amine
• InChI: InChI=1S/C18H19N3O3/c1-22-13-6-4-5-12(7-13)10-19-18-14-8-16(23-2)17(24-3)9-15(14)20-11-21-18/h4-9,11H,10H2,1-3H3,(H,19,20,21)
• InChI Key: HKOFKFRLVXKYIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC2=NC=NC3=CC(=C(C=C32)OC)OC
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

Molecular Structure Analysis

Quinazolin-4-amine derivatives typically have a core structure of a quinazoline ring, which is a heterocyclic compound containing two nitrogen atoms. The specific molecular structure of “6,7-dimethoxy-N-[(3-methoxyphenyl)methyl]quinazolin-4-amine” would require more specific information or computational analysis to determine.

Scientific Research Applications

Anticancer Activity

• . Researchers have explored its potential as an anticancer agent due to its ability to inhibit cell growth and induce apoptosis.

Cardiovascular Applications

These applications represent only a glimpse of the compound’s potential. Further research is needed to fully understand its mechanisms of action, pharmacokinetics, and safety profiles. As always, interdisciplinary collaboration and rigorous experimentation will unveil additional facets of its utility in scientific and medical contexts.

Mechanism of Action

The mechanism of action of quinazolin-4-amine derivatives can vary widely depending on their specific structure and the target they are designed to interact with. Some quinazolin-4-amine derivatives have been studied for their anticonvulsant activity.